Cas no 453-72-5 (1-Fluoro-4-methanesulfonyl-2-nitrobenzene)

1-Fluoro-4-methanesulfonyl-2-nitrobenzene is a fluorinated aromatic compound featuring both a methanesulfonyl and a nitro substituent, making it a versatile intermediate in organic synthesis. The electron-withdrawing properties of the nitro and sulfonyl groups enhance its reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the fluorine atom serves as an excellent leaving group. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and advanced materials due to its ability to undergo selective functionalization. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic applications. The structural features of this compound make it a valuable building block for constructing complex molecular architectures.

1-Fluoro-4-methanesulfonyl-2-nitrobenzene structure

453-72-5 structure

Product Name:1-Fluoro-4-methanesulfonyl-2-nitrobenzene

CAS No:453-72-5

MF:C₇H₆FNO₄S

MW:219.190244197845

MDL:MFCD00025066

CID:331994

PubChem ID:313137

Update Time:2025-05-28

1-Fluoro-4-methanesulfonyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-fluoro-4-(methylsulfonyl)-2-nitro-
- 4-Fluoro-3-nitrophenyl Methyl Sulfone
- 1-FLUORO-4-(METHYLSULFONYL)-2-NITROBENZENE
- 1-fluoro-4-methylsulfonyl-2-nitrobenzene
- 2-Fluoro-5-methylsulphonylnitrobenzene
- 4-Methylsulfonyl-2-nitrofluorobenzene
- EN300-18721
- CS-0094442
- J-515825
- AC1329
- Z89283353
- AC-4579
- NSC-226257
- 4-fluoro-3-nitrophenyl methyl sulfone, AldrichCPR
- 4-fluoro-3-nitrophenyl methylsulfone
- NSC226257
- 2-Fluoro-5-Methylsulphenyl Nitrobenzene
- 1,2,4-THIADIAZOL-3-AMINE,5-(4-CHLOROPHENYL)-
- F0887
- DTXSID70310380
- 1-fluoro-4(methylsulfonyl)-2-nitrobenzene
- OUSNDSFSTBZESM-UHFFFAOYSA-N
- SCHEMBL14008592
- 2-fluoro-5-methylsulphonyl-nitrobenzene
- PS-10528
- 1-fluoro-4-methanesulfonyl-2-nitro-benzene
- 2-fluoro-5-methylsulfonylnitrobenzene
- 1-fluoro-4-(methylsulphonyl)-2-nitrobenzene
- 1-fluoro-4-methylsulfonyl-2-nitro-benzene
- SY060706
- 1-Fluoro-4-(methanesulfonyl)-2-nitrobenzene
- AKOS001072410
- 453-72-5
- 4-Fluoro-3-nitrophenyl methyl sulphone
- MFCD00025066
- (3-Nitro-4-fluorophenyl)methyl sulfone
- FT-0632152
- SCHEMBL550564
- 1-fluoro-4-methanesulfonyl-2-nitrobenzene
- DB-051298
- 2-fluoro-5-methylsulphonyl nitrobenzene
- 1-Fluoro-4-methanesulfonyl-2-nitrobenzene
- MDL： MFCD00025066
- Inchi： 1S/C7H6FNO4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
- InChI Key： OUSNDSFSTBZESM-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)=O

Computed Properties

Exact Mass: 219.00000
Monoisotopic Mass: 219
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 88.3A^2

Experimental Properties

Color/Form: White or light yellowish green crystalline powder
Density: 1.4870 (estimate)
Melting Point: 156.0 to 160.0 deg-C
Boiling Point: 396.3℃/760mmHg
Flash Point: 1.1°C
PSA: 88.34000
LogP: 2.74140
Solubility: Not determined

1-Fluoro-4-methanesulfonyl-2-nitrobenzene Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： R22;R36/37/38
Safety Instruction： S37/39-S26
Hazardous Material Identification：
Storage Condition：0-10°C
Safety Term：R37/39;R26
Risk Phrases：R22; R36/37/38

1-Fluoro-4-methanesulfonyl-2-nitrobenzene Pricemore >>

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